Cas no 175137-25-4 (6-(4-Fluorophenyl)pyrimidine-2,4-diamine)

• Product Name: 6-(4-Fluorophenyl)pyrimidine-2,4-diamine
• CAS No: 175137-25-4
• MF: C₁₀H₉FN₄
• MW: 204.203664541245
• MDL: MFCD00052076
• CID: 135473
• PubChem ID: 2736757
• Update Time: 2025-04-19

6-(4-Fluorophenyl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluorophenyl)pyrimidine-2,4-diamine
• 2,4-Diamino-6-(4-fluorophenyl)pyrimidine
• 2,4-Pyrimidinediamine,6-(4-fluorophenyl)-
• 2,4-Pyrimidinediamine, 6-(4-fluorophenyl)-
• 175137-25-4
• SB59025
• FT-0609966
• SCHEMBL5511069
• DTXSID30371578
• CHEMBL3929185
• A811781
• J-011068
• MFCD00052076
• 2,4-diamino-6-(4-fluorophenyl)pyrimidine, AldrichCPR
• HMS552K06
• PS-6456
• 4-methoxy-biphenyl-2-carboxylicacid
• AKOS009156646
• CS-0211547
• Maybridge1_003922
• BRD-K02685034-001-01-9
• 2,4-Diamino-6-(4-fluorophenyl)pyrimidine97%
• 2,4-Diamino-6-(4-fluorophenyl)pyrimidine 97%

• MDL： MFCD00052076
• Inchi： 1S/C10H9FN4/c11-7-3-1-6(2-4-7)8-5-9(12)15-10(13)14-8/h1-5H,(H4,12,13,14,15)
• InChI Key： UJHDGCSPZQBXEB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(N)N=C(N)N=1

Computed Properties

• Exact Mass: 204.08100
• Monoisotopic Mass: 204.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.361
• Melting Point: 164 °C
• Boiling Point: 493.9°Cat760mmHg
• Flash Point: 252.5°C
• Refractive Index: 1.532
• PSA: 77.82000
• LogP: 2.60950

6-(4-Fluorophenyl)pyrimidine-2,4-diamine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38